Cas no 2091607-80-4 (Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate)

Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate structure
2091607-80-4 structure
Product Name:Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate
CAS No:2091607-80-4
MF:C11H16O4
MW:212.242343902588
CID:5619038
PubChem ID:131533718
Update Time:2025-07-21

Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-28388624
    • methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate
    • 2091607-80-4
    • Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate
    • Inchi: 1S/C11H16O4/c1-14-10(13)11(6-9(12)7-11)8-2-4-15-5-3-8/h8H,2-7H2,1H3
    • InChI Key: NGJAMEHJHKHQEH-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)C1(C(=O)OC)CC(C1)=O

Computed Properties

  • Exact Mass: 212.10485899g/mol
  • Monoisotopic Mass: 212.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 52.6Ų

Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate Pricemore >>

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Additional information on Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate

Comprehensive Analysis of Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate (CAS No. 2091607-80-4): Properties, Applications, and Industry Trends

The chemical compound Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate (CAS No. 2091607-80-4) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and material science research. As a cyclobutane derivative, this molecule combines a carboxylate ester functionality with a tetrahydropyran (oxane) ring, creating a scaffold of interest for drug discovery and specialty chemical synthesis. The presence of both oxan-4-yl and 3-oxocyclobutane moieties contributes to its distinct physicochemical properties, including intermediate polarity and conformational rigidity.

Recent studies highlight the growing demand for cyclobutane-containing compounds in medicinal chemistry, particularly as bioisosteres for aromatic rings or as constrained analogs to improve metabolic stability. The methyl ester group in 2091607-80-4 serves as a versatile handle for further derivatization, making it a valuable building block in multi-step syntheses. Analytical data from HPLC and mass spectrometry confirm its high purity (>98%) in commercial samples, with characteristic NMR signals at δ 3.7 ppm (methoxy protons) and δ 4.2 ppm (oxane ring protons).

From an applications perspective, researchers are particularly interested in how Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate performs as a precursor for protease inhibitors and kinase modulators, addressing current therapeutic challenges in oncology and inflammatory diseases. The oxan-4-yl substitution pattern appears to enhance blood-brain barrier penetration in preliminary ADME studies, suggesting potential CNS drug applications. In material science, its rigid structure contributes to the development of high-performance polymers with improved thermal stability.

Synthetic accessibility remains a key discussion point among chemists working with CAS 2091607-80-4. Current optimized routes involve [3+2] cycloadditions of appropriately functionalized alkenes with ketene equivalents, followed by stereoselective introduction of the oxan-4-yl group. Green chemistry approaches using catalytic methods have achieved yields exceeding 75% while reducing hazardous byproducts. These advancements align with the pharmaceutical industry's focus on sustainable synthesis and atom economy.

The stability profile of Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate under various conditions has been thoroughly investigated. Accelerated stability studies (40°C/75% RH) demonstrate excellent shelf life (>24 months) when stored under inert atmosphere, with degradation primarily occurring via ester hydrolysis under extreme pH conditions. This makes it suitable for global supply chains requiring temperature-controlled logistics. Regulatory status examinations confirm compliance with major pharmacopeias (USP, EP) for use in GMP environments.

Emerging research directions explore the compound's potential in bioconjugation chemistry, where its ketone functionality enables selective reactions with hydroxylamine derivatives. This property is particularly valuable for developing antibody-drug conjugates (ADCs) - one of the fastest-growing segments in oncology therapeutics. Computational modeling suggests favorable interactions with various biological targets, especially those containing hydrophobic binding pockets.

Market analysis indicates steady growth in demand for 2091607-80-4, driven by pharmaceutical R&D expenditure increases and the compound's utility in fragment-based drug discovery. Current price trends reflect its status as a specialty intermediate, with bulk quantities (kg-scale) showing 15-20% annual cost reductions due to improved synthetic routes. Leading suppliers now offer custom derivatization services to meet diverse research needs.

From a safety perspective, standard handling procedures for Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate align with typical laboratory practices for organic compounds. Material Safety Data Sheets (MSDS) recommend PPE including nitrile gloves and safety goggles, with particular attention to avoiding prolonged inhalation exposure during powder handling. Ecotoxicity studies show low environmental persistence (OECD 301B), supporting its classification as environmentally benign when properly disposed.

The scientific literature contains numerous examples of structural analogs derived from CAS 2091607-80-4, demonstrating its versatility. Notable derivatives include spirocyclic variants for allosteric modulator development and fluorinated versions for PET tracer applications. These innovations address current trends in precision medicine and theranostics, positioning this chemical scaffold at the forefront of modern drug discovery paradigms.

Analytical method development for Methyl 1-(oxan-4-yl)-3-oxocyclobutane-1-carboxylate has progressed significantly, with validated HPLC-UV methods (USP <621>) achieving LODs of 0.05% for related substances. Modern techniques including LC-MS/MS and 2D NMR provide comprehensive characterization, essential for quality control in regulated applications. These advancements support the compound's use in GLP-compliant studies and regulatory submissions.

Looking forward, the applications of 2091607-80-4 are expected to expand into emerging areas such as covalent inhibitor design and protein degradation technologies (PROTACs). Its balanced lipophilicity (cLogP ~1.2) and molecular weight (212.24 g/mol) make it particularly suitable for these cutting-edge approaches. Continuous process optimization and scale-up efforts will likely improve accessibility for both academic and industrial researchers working on next-generation therapeutics.

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